Cas no 2228264-21-7 (3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228264-21-7
• MF: C₉H₈BrClF₂O
• MW: 285.513028144836
• CID: 6015639
• PubChem ID: 165672185
• Update Time: 2025-06-12

3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol
• 2228264-21-7
• EN300-1949984

• Inchi： 1S/C9H8BrClF2O/c10-6-1-2-8(11)7(5-6)9(12,13)3-4-14/h1-2,5,14H,3-4H2
• InChI Key： DOTMLXTUBPUZFF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CCO)(F)F)Cl

Computed Properties

• Exact Mass: 283.94151g/mol
• Monoisotopic Mass: 283.94151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol

Professional Introduction to Compound with CAS No. 2228264-21-7 and Product Name: 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol

The compound with the CAS number 2228264-21-7 and the product name 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and chlorine substituents on the aromatic ring, coupled with the fluorine atoms on the propyl side chain, makes this molecule a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate halogenated aromatic rings and fluorinated side chains. These structural motifs are favored for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The compound 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol aligns well with these trends, offering a versatile scaffold for the design of next-generation therapeutics.

The synthesis of this compound involves a series of well-established organic reactions, including halogenation and fluorination processes. The 5-bromo-2-chlorophenyl moiety is a key structural feature that contributes to the compound's reactivity and interaction with biological systems. The 3,3-difluoropropan-1-ol side chain further enhances its potential as a pharmacophore by introducing fluorine atoms, which are known to improve drug-like properties such as lipophilicity and bioavailability.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery. For instance, research published in leading journals has demonstrated that molecules containing bromine and chlorine substituents often exhibit enhanced binding interactions with protein targets. This is particularly relevant for the development of small-molecule inhibitors and activators. The compound 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol is no exception, showing promise in preliminary screenings for various biological assays.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds are widely recognized for their ability to modulate pharmacokinetic profiles, including improving oral bioavailability and reducing metabolic degradation. The presence of two fluorine atoms in the 3,3-difluoropropan-1-ol side chain of this compound is likely to contribute to its stability and persistence in biological systems. This could be particularly advantageous for drugs that require prolonged half-lives or targeted delivery.

Current research efforts are focused on exploring the pharmacological properties of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammation. The 5-bromo-2-chlorophenyl ring is known to be a common structural element in many bioactive molecules, and its combination with the 3,3-difluoropropan-1-ol side chain may confer unique therapeutic benefits.

In addition to its potential therapeutic applications, this compound may also find utility in chemical biology studies. Its well-defined structure allows researchers to investigate the effects of specific functional groups on biological activity. By systematically modifying the bromine and chlorine substituents or introducing other modifications, scientists can gain insights into structure-activity relationships (SAR) that could guide future drug design.

The synthesis of 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol exemplifies the growing trend towards the use of multi-step synthetic routes to create complex molecular architectures. Advanced techniques such as cross-coupling reactions and transition-metal catalysis have enabled chemists to construct intricate scaffolds with high precision. These methods are essential for producing compounds like this one, which require multiple functional group transformations.

As interest in halogenated aromatic compounds continues to grow, so does the need for efficient synthetic strategies. Researchers are increasingly leveraging computational tools and high-throughput screening methods to identify promising candidates for further development. The compound 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol serves as an excellent example of how these approaches can be applied to discover new therapeutic agents.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its synthetic route and evaluating its biological activity in more detail. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating this initial discovery into a viable drug candidate. As our understanding of structure-function relationships improves, compounds like 3-(5-bromo-2-chlorophenyl)-3,3-difluoropropan-1-ol are likely to play a significant role in addressing unmet medical needs.